Cas no 2253619-45-1 ((2S)-2-[[(2R)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid;hydrochloride)
(2S)-2-[[(2R)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-6729065
- (2S)-2-[(2R)-2-amino-4-methylpentanamido]-3-methylbutanoic acid hydrochloride
- (2S)-2-[[(2R)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid;hydrochloride
- 2253619-45-1
-
- Inchi: 1S/C11H22N2O3.ClH/c1-6(2)5-8(12)10(14)13-9(7(3)4)11(15)16;/h6-9H,5,12H2,1-4H3,(H,13,14)(H,15,16);1H/t8-,9+;/m1./s1
- InChI Key: VSHXDBJIFKDSNL-RJUBDTSPSA-N
- SMILES: Cl.O=C([C@@H](CC(C)C)N)N[C@H](C(=O)O)C(C)C
Computed Properties
- Exact Mass: 266.1397203g/mol
- Monoisotopic Mass: 266.1397203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 252
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.4Ų
(2S)-2-[[(2R)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6729065-0.05g |
(2S)-2-[(2R)-2-amino-4-methylpentanamido]-3-methylbutanoic acid hydrochloride |
2253619-45-1 | 95.0% | 0.05g |
$188.0 | 2025-03-13 | |
| Enamine | EN300-6729065-0.1g |
(2S)-2-[(2R)-2-amino-4-methylpentanamido]-3-methylbutanoic acid hydrochloride |
2253619-45-1 | 95.0% | 0.1g |
$282.0 | 2025-03-13 | |
| Enamine | EN300-6729065-0.25g |
(2S)-2-[(2R)-2-amino-4-methylpentanamido]-3-methylbutanoic acid hydrochloride |
2253619-45-1 | 95.0% | 0.25g |
$403.0 | 2025-03-13 | |
| Enamine | EN300-6729065-0.5g |
(2S)-2-[(2R)-2-amino-4-methylpentanamido]-3-methylbutanoic acid hydrochloride |
2253619-45-1 | 95.0% | 0.5g |
$636.0 | 2025-03-13 | |
| Enamine | EN300-6729065-1.0g |
(2S)-2-[(2R)-2-amino-4-methylpentanamido]-3-methylbutanoic acid hydrochloride |
2253619-45-1 | 95.0% | 1.0g |
$813.0 | 2025-03-13 | |
| Enamine | EN300-6729065-2.5g |
(2S)-2-[(2R)-2-amino-4-methylpentanamido]-3-methylbutanoic acid hydrochloride |
2253619-45-1 | 95.0% | 2.5g |
$1594.0 | 2025-03-13 | |
| Enamine | EN300-6729065-5.0g |
(2S)-2-[(2R)-2-amino-4-methylpentanamido]-3-methylbutanoic acid hydrochloride |
2253619-45-1 | 95.0% | 5.0g |
$2360.0 | 2025-03-13 | |
| Enamine | EN300-6729065-10.0g |
(2S)-2-[(2R)-2-amino-4-methylpentanamido]-3-methylbutanoic acid hydrochloride |
2253619-45-1 | 95.0% | 10.0g |
$3500.0 | 2025-03-13 | |
| 1PlusChem | 1P028O8X-50mg |
(2S)-2-[(2R)-2-amino-4-methylpentanamido]-3-methylbutanoicacidhydrochloride |
2253619-45-1 | 95% | 50mg |
$286.00 | 2024-05-25 | |
| 1PlusChem | 1P028O8X-100mg |
(2S)-2-[(2R)-2-amino-4-methylpentanamido]-3-methylbutanoicacidhydrochloride |
2253619-45-1 | 95% | 100mg |
$399.00 | 2024-05-25 |
(2S)-2-[[(2R)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid;hydrochloride Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
Additional information on (2S)-2-[[(2R)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid;hydrochloride
Comprehensive Analysis of (2S)-2-[[(2R)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid;hydrochloride (CAS No. 2253619-45-1)
The compound (2S)-2-[[(2R)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid;hydrochloride (CAS No. 2253619-45-1) is a specialized chiral amino acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring both L-valine and L-leucine derivatives, makes it a valuable building block for peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its potential applications in targeted drug delivery and enzyme inhibition.
In recent years, the demand for custom peptide synthesis and chiral intermediates has surged, driven by advancements in biopharmaceuticals and personalized medicine. The hydrochloride salt form of this compound enhances its solubility, a critical factor for in vitro and in vivo studies. Its stereochemical purity is particularly noteworthy, as it ensures consistent results in structure-activity relationship (SAR) studies, a hot topic in modern drug discovery.
The compound's CAS No. 2253619-45-1 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Its dual amino acid backbone allows for versatile modifications, making it a candidate for peptide-based therapeutics, a field gaining traction due to its lower toxicity compared to small-molecule drugs. Additionally, its potential role in metabolic pathway modulation aligns with current trends in precision oncology and immunotherapy research.
From a synthetic perspective, the (2S)-2-[[(2R)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid;hydrochloride showcases excellent chemical stability under standard laboratory conditions. This property is crucial for high-throughput screening (HTS) applications, where reproducibility is paramount. The compound's hydrophilic-lipophilic balance (HLB) also makes it suitable for formulation optimization, addressing a common challenge in drug bioavailability enhancement.
As the scientific community explores sustainable chemistry practices, this compound's efficient synthesis route—often involving green solvents and catalytic methods—fits well with environmentally friendly research initiatives. Its compatibility with solid-phase peptide synthesis (SPPS) further underscores its utility in combinatorial chemistry, a technique widely used in lead compound identification.
In conclusion, (2S)-2-[[(2R)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid;hydrochloride represents a compelling case study in modern pharmaceutical innovation. Its multifaceted applications—from peptide engineering to drug formulation—coupled with its alignment with trending research areas like AI-assisted drug design and biodegradable therapeutics, position it as a compound of enduring scientific interest.
2253619-45-1 ((2S)-2-[[(2R)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)